Cas no 337496-15-8 (2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester)

• Product Name: 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester
• CAS No: 337496-15-8
• MF: C₁₄H₇BrO₄S
• MW: 351.171982049942
• CID: 3071130
• PubChem ID: 1037952
• Update Time: 2025-07-21

2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester
• CB09294
• Oprea1_103956
• 2-oxo-1,3-benzoxathiol-5-yl 2-bromobenzoate
• Oprea1_616248
• CBMicro_006949
• 337496-15-8
• SMSF0009369
• 2-Oxobenzo[d][1,3]oxathiol-5-yl2-bromobenzoate
• CCG-274214
• AE-848/12505014
• STK869719
• (2-oxo-1,3-benzoxathiol-5-yl) 2-bromobenzoate
• 2-Oxobenzo[d][1,3]oxathiol-5-yl 2-bromobenzoate
• CS-0332820
• AKOS000573908
• BIM-0006944.P001

• MDL： MFCD01646556
• Inchi： 1S/C14H7BrO4S/c15-10-4-2-1-3-9(10)13(16)18-8-5-6-11-12(7-8)20-14(17)19-11/h1-7H
• InChI Key： VQAKOYDZSYSJOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OC1C=CC2=C(C=1)SC(=O)O2

Computed Properties

• Exact Mass: 349.92484Da
• Monoisotopic Mass: 349.92484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester

Professional Introduction to 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester (CAS No. 337496-15-8)

2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester, identified by its CAS number 337496-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives, characterized by its unique structural framework that combines a brominated benzoic acid moiety with a benzo[1,3]oxathiolone scaffold. The presence of both bromine and oxygen-containing functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The benzo[1,3]oxathiolone core is a key structural feature that imparts distinct chemical properties to this compound. This heterocycle is known for its stability and reactivity, making it a valuable building block in organic synthesis. The bromine substituent on the benzoic acid moiety further enhances its utility as a synthetic precursor, enabling various transformations such as cross-coupling reactions, nucleophilic substitutions, and oxidation processes. These attributes have positioned 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester as a compound of interest in the synthesis of complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the development of benzo[1,3]oxathiolone derivatives due to their reported biological activities. These compounds have shown promise in various preclinical studies as modulators of key biological pathways. For instance, derivatives of this class have been investigated for their potential role in inhibiting enzymes involved in inflammatory responses and cancer progression. The structural motif of benzo[1,3]oxathiolone is particularly noteworthy for its ability to interact with biological targets in a manner that can modulate their function.

The brominated benzoic acid component of 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester adds another layer of functionality that can be exploited in medicinal chemistry. Brominated aromatic compounds are well-documented for their role as pharmacophores in drug design. The bromine atom can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule. This flexibility is particularly valuable in the context of structure-activity relationship (SAR) studies, where small changes in the molecular structure can lead to significant alterations in biological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester and its derivatives. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks. These methods have not only improved the yield and purity of target compounds but also opened up new avenues for exploration in drug discovery. The ability to rapidly assemble intricate molecular architectures has been instrumental in accelerating the development of novel therapeutics.

The pharmaceutical industry has been particularly keen on exploring benzo[1,3]oxathiolone derivatives due to their potential therapeutic applications. Several studies have highlighted the antimicrobial and anti-inflammatory properties of these compounds. For example, certain derivatives have demonstrated efficacy against Gram-positive bacteria and have been investigated for their role in modulating immune responses. Such findings underscore the importance of 2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester as a precursor for developing new antimicrobial agents.

Moreover, the compound's structural features make it an attractive candidate for further derivatization aimed at enhancing pharmacokinetic properties. Modifications such as solubility optimization and metabolic stability improvements are crucial steps in transitioning from laboratory-scale compounds to viable drug candidates. The versatility of benzo[1,3]oxathiolone derivatives allows researchers to explore multiple avenues for improving these properties while maintaining or enhancing biological activity.

In conclusion,2-Bromo-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester (CAS No. 337496-15-8) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural composition combines functional groups that are highly relevant to medicinal chemistry, making it a valuable intermediate for synthesizing biologically active molecules. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,benzo[1,3]oxathiolone derivatives are likely to play an increasingly important role in the discovery and development of new therapeutic agents.